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Compound of Interest

Compound Name: Mpeg5-t-butyl ester

Cat. No.: B609276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methoxy-poly(ethylene glycol)-tert-

butyl ester (Mpeg5-t-butyl ester), a heterobifunctional polymer commonly utilized in

bioconjugation, drug delivery, and materials science. This document details its physicochemical

properties, provides representative experimental protocols, and illustrates its utility in scientific

applications.

Core Properties of Mpeg5-t-butyl ester
Mpeg5-t-butyl ester is a derivative of polyethylene glycol (PEG), a polymer well-regarded for

its biocompatibility and ability to improve the pharmacokinetic profiles of conjugated molecules.

[1] The "Mpeg" designation indicates a methoxy-capped PEG, while the "5" denotes the

number of ethylene glycol repeat units. The tert-butyl ester group serves as a protecting group

for a carboxylic acid functionality, which can be deprotected under acidic conditions to reveal a

reactive carboxyl group.[2][3] This dual functionality allows for the covalent attachment of the

PEG chain to other molecules in a controlled manner.

Physicochemical Data
Quantitative data for Mpeg5-t-butyl ester is summarized in the table below. This information is

crucial for its application in experimental settings, including reaction stoichiometry and

analytical characterization.
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Property Value Source

CAS Number 874208-93-2 [4][5]

Molecular Formula C16H32O7 [5]

Molecular Weight 336.42 g/mol [5]

Solubility
Soluble in aqueous media,

DMSO, DMF, DCM
[2][3]

Physical State

Not specified, likely a liquid or

waxy solid at room

temperature

-

Purity Typically >95% [6]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and deprotection of

Mpeg5-t-butyl ester. These protocols are representative of general procedures for this class of

compounds and may require optimization for specific experimental contexts.

Synthesis of Mpeg Esters (Representative Protocol)
The synthesis of Mpeg esters can be achieved through various methods, including the reaction

of Mpeg with an activated carboxylic acid derivative. A general procedure for the esterification

of an alcohol (in this case, Mpeg5-OH) with a carboxylic acid is presented below.

Materials:

Mpeg5-OH (Methoxy-poly(ethylene glycol) with 5 repeat units)

tert-Butyl protected carboxylic acid (e.g., a derivative of glutaric or succinic acid to introduce

the ester linkage)

Dicyclohexylcarbodiimide (DCC) or other coupling agent

4-Dimethylaminopyridine (DMAP)
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Anhydrous dichloromethane (DCM)

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Dissolve Mpeg5-OH and the tert-butyl protected carboxylic acid in anhydrous DCM under an

inert atmosphere (e.g., nitrogen or argon).

Add a catalytic amount of DMAP to the solution.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add a solution of DCC in anhydrous DCM to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU)

byproduct.

Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Mpeg5-t-butyl ester.
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Deprotection of the tert-Butyl Ester Group
The tert-butyl ester is a valuable protecting group due to its stability in basic and neutral

conditions, and its facile removal under acidic conditions.[7] This allows for the selective

unmasking of the carboxylic acid for subsequent conjugation reactions.

Materials:

Mpeg5-t-butyl ester

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Anhydrous diethyl ether

Procedure:

Dissolve the Mpeg5-t-butyl ester in a mixture of DCM and TFA (typically a 1:1 or similar

ratio).

Stir the solution at room temperature for 1-4 hours. The deprotection process releases

isobutylene and the deprotected carboxylic acid.[8]

Monitor the reaction by TLC or LC-MS to ensure complete removal of the tert-butyl group.

Upon completion, remove the TFA and DCM under reduced pressure.

The resulting carboxylic acid can be used directly or after further purification, which may

involve precipitation in cold diethyl ether.

Visualizing Workflows and Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

involving Mpeg5-t-butyl ester.

General Synthesis of Mpeg5-t-butyl ester
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Caption: Generalized workflow for the synthesis of Mpeg5-t-butyl ester.
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Caption: Reaction pathway for the acidic deprotection of Mpeg5-t-butyl ester.

Application in Bioconjugation
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Caption: A typical workflow for the application of Mpeg5-t-butyl ester in bioconjugation.
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Characterization
Due to the lack of publicly available spectra specifically for Mpeg5-t-butyl ester, this section

describes the expected characteristic signals for this class of compounds based on general

principles and data for similar molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a sharp singlet at approximately 1.4

ppm corresponding to the nine equivalent protons of the tert-butyl group. The ethylene glycol

protons of the PEG backbone would appear as a complex multiplet in the region of 3.5-3.7

ppm. A singlet at around 3.3 ppm would correspond to the methoxy end-group.

¹³C NMR: The carbon NMR would show a characteristic signal for the quaternary carbon of

the tert-butyl group around 80 ppm and the methyl carbons of the tert-butyl group around 28

ppm. The PEG backbone carbons would resonate around 70 ppm.

Infrared (IR) Spectroscopy
The IR spectrum would be dominated by a strong C-O stretching band from the polyether

backbone around 1100 cm⁻¹. A characteristic C=O stretching vibration for the ester carbonyl

group would be observed around 1730 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry can be used to confirm the molecular weight of the compound. Electron

ionization (EI) or electrospray ionization (ESI) techniques would be suitable. A characteristic

fragmentation pattern in EI-MS would be the loss of isobutylene (56 Da) to give a prominent

fragment ion.

Applications in Research and Drug Development
Mpeg5-t-butyl ester is a valuable tool for researchers in several fields:

Drug Delivery: The PEG chain can increase the solubility and circulation half-life of small

molecule drugs or protein therapeutics. The cleavable ester linkage can be designed to

release the drug under specific physiological conditions (e.g., the acidic tumor

microenvironment).
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Bioconjugation: After deprotection, the carboxylic acid can be activated to react with primary

amines (e.g., lysine residues on proteins) to form stable amide bonds, a process known as

PEGylation.[1][9] PEGylation can reduce the immunogenicity of therapeutic proteins.[1]

Surface Modification: The PEG chain can be used to modify surfaces to reduce non-specific

protein adsorption, a critical step in the development of biomedical devices and diagnostic

assays.

Nanoparticle Formulation: Mpegylated lipids or polymers are frequently used to create

"stealth" nanoparticles that can evade the immune system and have longer circulation times.

In conclusion, Mpeg5-t-butyl ester is a versatile and valuable reagent for chemical

modification and bioconjugation. Its well-defined structure and predictable reactivity make it a

powerful tool for scientists and researchers in the development of novel therapeutics and

advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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